Cas no 1803601-22-0 (1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid)

• Product Name: 1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid
• CAS No: 1803601-22-0
• MDL: MFCD28145606
• CID: 4617453
• PubChem ID: 91654587
• Update Time: 2025-10-17

1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid

• MDL： MFCD28145606

Additional information on 1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid

Introduction to 1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid (CAS No. 1803601-22-0)

1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid (CAS No. 1803601-22-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as PBTA-TFA, is characterized by its unique chemical structure, which includes a piperazine ring and a trifluoroacetic acid moiety. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical formula of 1-(piperazin-1-yl)but-3-en-1-one, trifluoroacetic acid is C₉H₁₄F₃N₂O₂, and its molecular weight is approximately 237.21 g/mol. The compound is typically supplied as a white to off-white solid with a melting point ranging from 85°C to 90°C. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol makes it highly versatile for various applications in laboratory settings.

In recent years, PBTA-TFA has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of PBTA-TFA in the development of potent inhibitors against protein kinases, which are implicated in various diseases including cancer and inflammatory disorders.

The piperazine ring in PBTA-TFA provides a flexible scaffold that can be easily modified to enhance binding affinity and selectivity towards target proteins. This structural flexibility has been leveraged to design molecules with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity. Additionally, the trifluoroacetic acid moiety contributes to the overall stability and solubility of the compound, making it suitable for use in both in vitro and in vivo studies.

Beyond its role as an intermediate, PBTA-TFA has also shown promise as a lead compound in drug discovery efforts. A recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of PBTA-TFA exhibited significant antiviral activity against several strains of influenza virus. The researchers found that these derivatives could effectively inhibit viral replication by targeting specific viral proteins, suggesting potential applications in antiviral therapy.

The synthetic route for preparing PBTA-TFA involves several well-established chemical transformations. Typically, the synthesis begins with the reaction of but-3-en-1-one with piperazine to form the piperazinyl derivative, followed by treatment with trifluoroacetic anhydride to introduce the trifluoroacetic acid moiety. This multi-step process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, while PBTA-TFA is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound. Additionally, it is important to store PBTA-TFA in a cool, dry place away from incompatible materials to maintain its stability and purity.

The ongoing research on PBTA-TFA continues to uncover new applications and potential therapeutic uses. As more studies are conducted, it is likely that this compound will play an increasingly important role in the development of novel pharmaceuticals and biotechnological products. Its unique chemical properties and versatile synthetic potential make it an attractive candidate for further exploration in both academic and industrial settings.